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Compound of Interest

Compound Name: Indoline-5-carbonitrile

Cat. No.: B098209

A Senior Application Scientist's Reference on an Emerging Heterocyclic Building Block

This guide provides researchers, scientists, and drug development professionals with a
comprehensive technical overview of Indoline-5-carbonitrile. We will delve into its core
chemical identity, differentiate it from its more common aromatic counterpart, explore its
physicochemical properties, discuss safety and handling, and provide a verified list of suppliers
to facilitate its procurement for novel research and development projects.

Core Chemical Identity: The Critical Distinction
Between Indoline and Indole

In the field of medicinal chemistry, precision in molecular architecture is paramount. A common
point of confusion for researchers sourcing heterocyclic intermediates arises from the subtle
but significant difference between the "indoline" and "indole" scaffolds. Indoline-5-carbonitrile
possesses a saturated dihydropyrrole ring fused to the benzene ring, whereas Indole-5-
carbonitrile contains an aromatic pyrrole ring. This seemingly minor variation fundamentally
alters the molecule's geometry, reactivity, and potential as a pharmacophore.

The nitrile group (-C=N) at the 5-position acts as a versatile chemical handle, enhancing the
molecule's utility as an intermediate in organic synthesis for building more complex molecular
structures.[1]

Caption: Structural comparison of Indoline-5-carbonitrile (left) and Indole-5-carbonitrile (right).
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This guide focuses specifically on Indoline-5-carbonitrile (CAS No. 15861-23-1). It is
imperative that researchers verify the CAS number before procurement to ensure the correct
scaffold is obtained for their experimental design.

Key Chemical Identifiers

For clarity and accurate sourcing, the distinct identifiers for both molecules are summarized

below.
Identifier Indoline-5-carbonitrile Indole-5-carbonitrile
CAS Number 15861-23-1[2][3][4] 15861-24-2[5][6][7][8]
Molecular Formula CoHsN2[2][3][4] CoHeN2[5][6][8]
Molecular Weight 144.17 g/mol [2][3] 142.16 g/mol [5][8]
Synonyms 5-Cyanoindoline 5-Cyanoindole[5][9]
MDL Number MFCD07371626[2][3] MFCD00005669[5]

Physicochemical Properties and Handling

The physical properties of Indoline-5-carbonitrile dictate its handling, storage, and application
in various solvent systems. While extensive experimental data for the indoline variant is less
prevalent in public literature compared to its indole counterpart, key specifications can be
compiled from supplier technical data sheets.
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Property Indoline-5-carbonitrile Indole-5-carbonitrile
White to off-white crystalline ) ) )
Appearance White to light yellow solid[1]
powder[10]
Purity Typically =297%[2] Typically >98%[6]
Melting Point Not specified 106-108 °CJ[5]
) ) Soluble in organic solvents like
. Soluble in some organic o
Solubility DMSO, limited in water[1][10]

solvents
[11]

Keep in dark place, Inert ]
Store in a cool, dry, well-
Storage atmosphere, Room )
ventilated area[11]
temperature[2][3]

Synthetic Utility and Potential Applications

While Indole-5-carbonitrile is a well-documented reactant in various synthetic pathways,
Indoline-5-carbonitrile serves as a crucial, albeit less commonly cited, building block. Its
significance is highlighted by its role as a reactant in the preparation of complex
pharmaceutical agents.

A primary example is its use in the synthesis of the antidepressant drug Vilazodone.[12] The
saturated ring of the indoline moiety is often a key structural feature in bioactive molecules,
offering a three-dimensional geometry that can be crucial for binding to biological targets.

Conceptual Synthetic Workflow

The general synthetic logic often involves leveraging the reactivity of the indole scaffold, which
can then be selectively reduced to the indoline if the saturated core is the desired final
structure. The nitrile group provides a versatile point for further chemical elaboration. This
workflow underscores the importance of both molecules in a synthetic chemist's toolkit.
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Indoline-5-carbonitrile Functionalized Indole Intermediate
(CAS: 15861-23-1) (e.g., 3-(4-chlorobutyl)indole-5-carbonitrile)

Cyclization / Coupling
Reactions

Active Pharmaceutical

Ingredient (API)
(e.g., Vilazodone)

Click to download full resolution via product page

Caption: Conceptual workflow showing Indole-5-carbonitrile as a precursor to APIs.

Safety, Handling, and Personal Protection
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Proper handling of chemical reagents is critical for laboratory safety. While a specific,
comprehensive safety data sheet (SDS) for Indoline-5-carbonitrile is not as widely published
as its indole analog, the hazard profile of Indole-5-carbonitrile provides a strong baseline for
necessary precautions.

Hazard Profile (based on Indole-5-carbonitrile, CAS 15861-24-2):

o Health Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[7][13] It can be harmful if swallowed, in contact with skin, or if
inhaled.[14]

e Pictograms: Warning[7][13]

Recommended Personal Protective Equipment (PPE)
and Handling Protocols

The following protocols are essential for handling either compound and should be considered
mandatory.

» Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation
of dust or vapors.[7][13]

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields conforming
to EN166 or NIOSH standards.[7][13][14]

o Hand Protection: Handle with impervious gloves (e.g., nitrile rubber). Gloves must be
inspected prior to use and disposed of properly after use.[7]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.
[71[14]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard
EN 149 approved respirator with a particulate filter.[14]
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o First Aid Measures:

(¢]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[13]

o In Case of Skin Contact: Take off contaminated clothing immediately and wash the
affected area with soap and plenty of water.[13]

o In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes
and consult a physician.[7][13]

o If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[7]

Sourcing and Procurement of Indoline-5-carbonitrile

Identifying reliable suppliers is a critical step in the research workflow. The following vendors
have been identified as suppliers for Indoline-5-carbonitrile (CAS 15861-23-1). Researchers
should always request a certificate of analysis (CoA) to verify purity and identity upon

purchase.
Supplier Product Name CAS Number Purity/Specification
BLD Pharm Indoline-5-carbonitrile 15861-23-1 Not specified[3]
Appchem Indoline-5-carbonitrile 15861-23-1 Not specified[4]
Lab-Chemicals.com Indoline-5-carbonitrile 15861-23-1 97%][2]

Note: Availability and specifications are subject to change. Direct inquiry with the supplier is
recommended.

The broader availability of Indole-5-carbonitrile from major suppliers like Sigma-Aldrich and
Thermo Fisher Scientific may present an alternative starting point for synthetic campaigns that
incorporate a reduction step.[5][6]

References
« Indole-5-carbonitrile. SIELC Technologies. [Link]

« Indole-5-Carbonitrile: Sourcing, Properties, and Market Insights. Methylamine Supplier. [Link]
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e 3-(4-chlorobutyl)indole-5-carbonitrile suppliers USA. USA Chemical Suppliers. [Link]

 Indole-5-Carbonitrile. Methylamine Supplier. [Link]

» Process for the preparation of 1H-indole-5-carbonitrile. Technical Disclosure Commons.
[Link]

e Processes for the preparation of 3-alkyl indoles.

e Production process of 3-(4-chlorobutyl) indole-5-carbonitrile.

 Indoline-5-carbonitrile | 15861-23-1. Appchem. [Link]

« Indole-5-carbonitrile | CO9H6N2 | CID 27513. PubChem - NIH. [Link]

» Recent advances in the application of indoles in multicomponent reactions. RSC Publishing.
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Indoline-5-carbonitrile
for Advanced Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098209#indoline-5-carbonitrile-cas-number-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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